Cas no 21764-42-1 (Sugiol, .δ.5-dehydro-)

• Product name: Sugiol, .δ.5-dehydro-
• CAS No: 21764-42-1
• MF: C₂₀H₂₆O₂
• MW: 298.41900
• CID: 882895
• PubChem ID: 275530

Sugiol, .δ.5-dehydro- Chemical and Physical Properties

Names and Identifiers

• Sugiol, .δ.5-dehydro-
• (4aS)-6-Hydroxy-7-isopropyl-1,1,4a-trimethyl-2,3,4,4a-tetrahydro-1H-phenanthren-
• (4aS)-6-hydroxy-7-isopropyl-1,1,4a-trimethyl-2,3,4,4a-tetrahydro-1H-phenanthren-9-one
• (e)-2h-pyran-2-on
• (E)-4-methoxy-6-styryl-2H-pyran-2-one
• 12-Hydroxy-abieta-5,8,11,13-tetraen-7-on
• 5,6-Dehydrokavain
• 5,6-dehydrosugiol
• 7,8-DIHYDROKAWAIN
• DEHYDROKAWAIN
• demethoxyyangonin
• Desmethoxyyangonin
• DIHYDROKAWAIN
• MARINDININ
• NSC122422
• NSC-122422
• SUGIOL,5-DEHYDRO
• Sugiol, .DELTA.5-dehydro-
• 21764-42-1
• 5-Dehydrosugiol

• Inchi： InChI=1S/C20H26O2/c1-12(2)13-9-14-15(10-16(13)21)20(5)8-6-7-19(3,4)18(20)11-17(14)22/h9-12,21H,6-8H2,1-5H3
• InChI Key： HUMGJQLBBAYPNM-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(C=C2C(=C1)C(=O)C=C3C2(CCCC3(C)C)C)O

Computed Properties

• Exact Mass: 298.19300
• Monoisotopic Mass: 298.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 452.3°C at 760 mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.573
• PSA: 37.30000
• LogP: 5.10610